1-[5-[(3S)-3-aminopyrrolidin-1-yl]sulfonyl-2,3-dihydroindol-1-yl]ethanone

• IUPAC Name: 1-[5-[(3S)-3-aminopyrrolidin-1-yl]sulfonyl-2,3-dihydroindol-1-yl]ethanone
• InChI: InChI=1S/C14H19N3O3S/c1-10(18)17-7-4-11-8-13(2-3-14(11)17)21(19,20)16-6-5-12(15)9-16/h2-3,8,12H,4-7,9,15H2,1H3/t12-/m0/s1
• InChI Key: QERQFWJUDCQWLI-LBPRGKRZSA-N
• Canonical SMILES: CC(=O)N1CCC2=C1C=CC(=C2)S(=O)(=O)N3CCC(C3)N
• Isomeric SMILES: CC(=O)N1CCC2=C1C=CC(=C2)S(=O)(=O)N3CC[C@@H](C3)N
• Molecular Formula: C14H19N3O3S
• Molecular Weight: 309.39 g/mol

Description

1-[5-[(3S)-3-aminopyrrolidin-1-yl]sulfonyl-2,3-dihydroindol-1-yl]ethanone is a chemical compound that has been the subject of extensive scientific research. It is a synthetic compound that has been shown to have a wide range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 1-[5-[(3S)-3-aminopyrrolidin-1-yl]sulfonyl-2,3-dihydroindol-1-yl]ethanone is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins in the body. This leads to a reduction in inflammation, cell proliferation, and viral replication.
Biochemical and Physiological Effects:
1-[5-[(3S)-3-aminopyrrolidin-1-yl]sulfonyl-2,3-dihydroindol-1-yl]ethanone has been shown to have a wide range of biochemical and physiological effects. It has been shown to reduce inflammation, inhibit cell proliferation, and reduce viral replication. It has also been shown to have neuroprotective effects and to improve cognitive function.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-[5-[(3S)-3-aminopyrrolidin-1-yl]sulfonyl-2,3-dihydroindol-1-yl]ethanone in lab experiments is its potential as a therapeutic agent. It has been shown to have anti-inflammatory, anti-cancer, and anti-viral properties, making it a promising candidate for the treatment of a variety of diseases. However, one of the limitations of using this compound in lab experiments is its complex synthesis method, which can make it difficult to obtain in large quantities.

Future Directions

There are several future directions for research on 1-[5-[(3S)-3-aminopyrrolidin-1-yl]sulfonyl-2,3-dihydroindol-1-yl]ethanone. One area of research is the development of new synthesis methods that are more efficient and cost-effective. Another area of research is the investigation of the compound's potential as a therapeutic agent for a variety of diseases, including cancer, Alzheimer's disease, and HIV. Additionally, more research is needed to fully understand the mechanism of action of this compound and its effects on the body.

Synthesis Methods

The synthesis of 1-[5-[(3S)-3-aminopyrrolidin-1-yl]sulfonyl-2,3-dihydroindol-1-yl]ethanone involves several steps. The first step is the synthesis of 2,3-dihydroindole, which is then reacted with sulfonyl chloride to form 2,3-dihydroindole-5-sulfonyl chloride. This compound is then reacted with 3-aminopyrrolidine to form the final product, 1-[5-[(3S)-3-aminopyrrolidin-1-yl]sulfonyl-2,3-dihydroindol-1-yl]ethanone.

Scientific Research Applications

1-[5-[(3S)-3-aminopyrrolidin-1-yl]sulfonyl-2,3-dihydroindol-1-yl]ethanone has been the subject of extensive scientific research due to its potential as a therapeutic agent. It has been shown to have anti-inflammatory, anti-cancer, and anti-viral properties. It has also been studied for its potential use in the treatment of a variety of diseases, including cancer, Alzheimer's disease, and HIV.